Cas no 1424-74-4 (3-(3-Hydroxypropyl)phenol)

• Product Name: 3-(3-Hydroxypropyl)phenol
• CAS No: 1424-74-4
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD09028718
• CID: 903423
• PubChem ID: 10351871
• Update Time: 2025-06-08

3-(3-Hydroxypropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Hydroxypropyl)phenol
• 3-(3-HYDROXY-PROPYL)-PHENOL
• 3-Hydroxybenzenepropanol
• 3-(3-Hydroxyphenyl)-1-propanol
• SCHEMBL2978591
• CS-0171131
• MFCD09028718
• AS-37887
• 3-(3-HYDROXYPROPYL)-PHENOL
• Benzenepropanol, 3-hydroxy-
• 1424-74-4
• TVQDIGAZKJXXLX-UHFFFAOYSA-N
• 3-m-hydroxyphenylpropyl alcohol
• 3-(3-hydroxyphenyl)propanol
• FT-0763077
• EN300-1637381
• A807915
• AKOS005217789
• 3-(3-hydroxypropyl)phenol;3-(3-HYDROXYPROPYL)-PHENOL
• DTXSID60438466
• AC-9300
• DA-18355

• MDL： MFCD09028718
• Inchi： 1S/C9H12O2/c10-6-2-4-8-3-1-5-9(11)7-8/h1,3,5,7,10-11H,2,4,6H2
• InChI Key： TVQDIGAZKJXXLX-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 152.08400
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.13
• Boiling Point: 313.566°C at 760 mmHg
• Flash Point: 155.641°C
• Refractive Index: 1.565
• PSA: 40.46000
• LogP: 1.31710

3-(3-Hydroxypropyl)phenol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 3-(3-Hydroxypropyl)phenol

Recent Advances in the Study of 3-(3-Hydroxypropyl)phenol (CAS: 1424-74-4): Implications for Chemical Biology and Pharmaceutical Applications

3-(3-Hydroxypropyl)phenol (CAS: 1424-74-4) is a phenolic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its hydroxypropyl side chain, exhibits unique chemical properties that make it a promising candidate for various therapeutic and industrial applications. Recent studies have explored its synthesis, biological activity, and potential uses in drug development, providing valuable insights for researchers in the field.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(3-Hydroxypropyl)phenol can be efficiently synthesized via a green chemistry approach, reducing environmental impact while maintaining high yield and purity. This advancement is particularly relevant given the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In terms of biological activity, recent research has highlighted the compound's potential as an antioxidant and anti-inflammatory agent. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 3-(3-Hydroxypropyl)phenol exhibits significant free radical scavenging activity, comparable to well-known antioxidants like vitamin E. These findings suggest potential applications in the development of novel therapeutics for oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

Furthermore, structural analogs of 3-(3-Hydroxypropyl)phenol have shown promise in cancer research. A recent study in the European Journal of Medicinal Chemistry (2024) demonstrated that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly in breast and prostate cancers. The researchers identified the hydroxypropyl moiety as crucial for this activity, opening new avenues for structure-activity relationship studies.

From a pharmaceutical formulation perspective, investigations into the physicochemical properties of 3-(3-Hydroxypropyl)phenol have revealed favorable characteristics for drug delivery. Its moderate lipophilicity (logP ≈ 1.8) and good aqueous solubility make it suitable for various formulation strategies. Recent work published in the International Journal of Pharmaceutics (2023) explored its use as a co-crystal former with several active pharmaceutical ingredients, improving their bioavailability and stability.

Looking forward, the versatility of 3-(3-Hydroxypropyl)phenol suggests it may play an increasingly important role in medicinal chemistry. Current research directions include exploring its potential as a building block for polymer-based drug delivery systems and investigating its interactions with biological targets at the molecular level. As synthetic methodologies continue to improve and our understanding of its biological activities expands, this compound is likely to remain a focus of innovative research in chemical biology and pharmaceutical sciences.